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Compound of Interest

Compound Name: 2,3-Dimethylbutan-1-ol

Cat. No.: B103374 Get Quote

An In-depth Technical Guide on 2,3-Dimethylbutan-1-ol

This guide provides detailed information on the molecular properties of 2,3-Dimethylbutan-1-
ol, a significant chemical compound in various research and development applications.

Core Molecular Data
The fundamental molecular characteristics of 2,3-Dimethylbutan-1-ol are summarized below.

This data is essential for experimental design, chemical synthesis, and analytical procedures.

Property Value

Molecular Formula C6H14O[1][2][3][4]

Molecular Weight 102.17 g/mol [4]

CAS Number 19550-30-2[1][3]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula are

beyond the scope of this guide. However, standard analytical techniques such as mass

spectrometry and elemental analysis are typically employed.
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Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions. The

molecular weight of 2,3-Dimethylbutan-1-ol can be determined with high accuracy using this

method.[3]

Elemental Analysis: This process determines the elemental composition of a sample. For 2,3-
Dimethylbutan-1-ol, it would confirm the presence and ratio of carbon, hydrogen, and oxygen

atoms, thereby validating the molecular formula.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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